Cas no 91821-04-4 (N-Acetyl-N-methyl-tryptamin)

• Product Name: N-Acetyl-N-methyl-tryptamin
• CAS No: 91821-04-4
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 2065526
• PubChem ID: 383154
• Update Time: 2025-05-20

N-Acetyl-N-methyl-tryptamin Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-N-methyl-tryptamin
• N-methyl-N-acetyltryptamine
• N-[2-(1H-indol-3-yl)ethyl]-N-methyl-acetamide
• N-Acetyl,N-methyltryptamin
• Nb-Acetyl-Nb-methyltryptamine
• N-[2-(1H-Indol-3-yl)ethyl]-N-methylacetamide
• N-[2-(1H-indol-3-yl)-ethyl]-N-methyl-acetamide
• SCHEMBL4489976
• N-(2-(1H-Indol-3-yl)ethyl)-N-methylacetamide
• 3-(2-N-Acetyl-N-methylaminoethyl)indol
• NCI60_025149
• CHEBI:169440
• N-[2-(1H-Indol-3-yl)ethyl]-N-methylacetamide #
• CHEMBL1965912
• NSC671200
• NSC-671200
• 91821-04-4
• EN300-10844270

• Inchi： 1S/C13H16N2O/c1-10(16)15(2)8-7-11-9-14-13-6-4-3-5-12(11)13/h3-6,9,14H,7-8H2,1-2H3
• InChI Key： QXARHNVPFNXOJM-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)CCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-Acetyl-N-methyl-tryptamin

N-Acetyl-N-methyl-Tryptamine: A Comprehensive Overview

N-Acetyl-N-methyl-Tryptamine, also known by its CAS No. 91821-04-4, is a compound of significant interest in the fields of pharmacology and biochemistry. This compound is a derivative of tryptamine, a class of organic compounds that are structurally related to the amino acid tryptophan. The structure of N-Acetyl-N-methyl-Tryptamine includes an acetyl group and a methyl group attached to the nitrogen atom, which confers unique chemical and biological properties to the molecule.

Recent studies have highlighted the potential of N-Acetyl-N-methyl-Tryptamine in various applications, particularly in the realm of neuroscience. Research has shown that this compound exhibits modulatory effects on serotonin receptors, which are critical in regulating mood, appetite, and sleep-wake cycles. The ability of N-Acetyl-N-methyl-Tryptamine to interact with these receptors suggests its potential as a therapeutic agent for conditions such as depression, anxiety, and sleep disorders.

One of the most intriguing aspects of N-Acetyl-N-methyl-Tryptamine is its bioavailability and metabolic profile. Studies have demonstrated that this compound is well-absorbed when administered orally, making it a viable candidate for drug development. Additionally, its metabolic stability has been evaluated in preclinical models, indicating that it undergoes minimal first-pass metabolism, which enhances its pharmacokinetic properties.

The synthesis of N-Acetyl-N-methyl-Tryptamine involves a multi-step process that begins with the isolation of tryptophan from natural sources or its chemical synthesis. The subsequent steps include acetylation and methylation reactions, which are carefully optimized to ensure high yields and purity. The compound's structure has been characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, confirming its identity and purity.

In terms of safety and toxicity profiles, recent research has provided valuable insights into the tolerability of N-Acetyl-N-methyl-Tryptamine. Preclinical studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute or chronic toxicity models. These findings underscore its potential for safe use in humans.

Another area of active research is the exploration of N-Acetyl-N-methyl-Tryptamine's role in neuroprotection. Emerging evidence suggests that this compound may possess antioxidant properties, which could be beneficial in protecting neurons from oxidative stress-induced damage. This property makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Furthermore, N-Acetyl-N-methyl-Tryptamine has been investigated for its potential as an anxiolytic agent. Preclinical studies have demonstrated that it reduces anxiety-like behavior in animal models without inducing sedation or motor impairment. This selective anxiolytic activity is attributed to its ability to modulate specific serotonin receptor subtypes, which are implicated in anxiety regulation.

The development of N-Acetyl-N-methyl-Tryptamine as a therapeutic agent is also supported by its favorable pharmacokinetic profile. Studies have shown that it achieves rapid absorption following oral administration and exhibits a long half-life, allowing for once-daily dosing regimens. These characteristics make it an attractive option for patients requiring long-term treatment.

In conclusion, N-Acetyl-N-methyl-Tryptamine (CAS No. 91821-04-4) is a versatile compound with promising applications in various therapeutic areas. Its ability to modulate serotonin receptors, coupled with its favorable pharmacokinetic and safety profiles, positions it as a potential candidate for the development of novel drugs targeting mood disorders, sleep disturbances, and neurodegenerative diseases. Continued research into this compound will undoubtedly shed further light on its mechanisms of action and clinical utility.